Cas no 10484-32-9 (2-Octynoicacid, pentyl ester)
2-Octynoicacid, pentyl ester structure
Product Name:2-Octynoicacid, pentyl ester
CAS No:10484-32-9
MF:C13H22O2
MW:210.312584400177
CID:236138
PubChem ID:44147623
Update Time:2025-04-19
2-Octynoicacid, pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Octynoicacid, pentyl ester
- pentyl oct-2-ynoate
- LogP
- 10484-32-9
- DTXSID80146778
- 2-Octynoic acid, pentyl ester
- SCHEMBL4229900
- amyl heptin carboxylate
-
- Inchi: 1S/C13H22O2/c1-3-5-7-8-9-11-13(14)15-12-10-6-4-2/h3-8,10,12H2,1-2H3
- InChI Key: KFFPWTGTLLSHSH-UHFFFAOYSA-N
- SMILES: O(C(C#CCCCCC)=O)CCCCC
Computed Properties
- Exact Mass: 210.16206
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Octynoicacid, pentyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
10484-32-9 (2-Octynoicacid, pentyl ester) Related Products
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- 16930-95-3(Ethyl 2-heptynoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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